Cas no 89831-41-4 (4-Ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 89831-41-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5232874
• Update Time: 2025-06-11

4-Ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C6H8N2O2/c1-2-4-3-7-8-5(4)6(9)10/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： QBKKXFTYXKONGJ-UHFFFAOYSA-N
• SMILES： N1C=C(CC)C(C(O)=O)=N1

Additional information on 4-Ethyl-1H-pyrazole-3-carboxylic acid

Research Brief on 4-Ethyl-1H-pyrazole-3-carboxylic acid (CAS: 89831-41-4) in Chemical Biology and Pharmaceutical Applications

4-Ethyl-1H-pyrazole-3-carboxylic acid (CAS: 89831-41-4) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential as a scaffold for designing novel therapeutic agents targeting a range of diseases, including cancer, metabolic disorders, and infectious diseases.

One of the most notable advancements in the application of 4-Ethyl-1H-pyrazole-3-carboxylic acid is its role in the development of selective kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have utilized the pyrazole core of this compound to design inhibitors that exhibit high selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 4-Ethyl-1H-pyrazole-3-carboxylic acid into a novel inhibitor targeting the JAK-STAT pathway, which is pivotal in inflammatory and autoimmune diseases.

In addition to its role in kinase inhibition, 4-Ethyl-1H-pyrazole-3-carboxylic acid has been explored for its anti-inflammatory properties. A recent preclinical study investigated its efficacy in reducing cytokine production in murine models of rheumatoid arthritis. The results indicated that derivatives of this compound significantly suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. These findings were corroborated by in vitro assays, which showed dose-dependent inhibition of inflammatory markers in human macrophage cells.

The synthetic versatility of 4-Ethyl-1H-pyrazole-3-carboxylic acid further enhances its appeal in medicinal chemistry. Researchers have developed efficient synthetic routes to produce this compound and its derivatives with high yields and purity. A 2022 study in Organic Process Research & Development outlined a scalable and environmentally friendly synthesis method, utilizing green chemistry principles to minimize waste and improve sustainability. This methodological advancement is expected to facilitate the large-scale production of 4-Ethyl-1H-pyrazole-3-carboxylic acid for both research and industrial applications.

Looking ahead, the potential applications of 4-Ethyl-1H-pyrazole-3-carboxylic acid extend beyond its current uses. Emerging research suggests its utility in the development of antimicrobial agents, particularly against drug-resistant bacterial strains. Preliminary data from a 2023 study indicated that certain derivatives of this compound exhibited promising activity against methicillin-resistant Staphylococcus aureus (MRSA), a major public health concern. Further optimization of these derivatives could lead to the discovery of new antibiotics with improved efficacy and safety profiles.

In conclusion, 4-Ethyl-1H-pyrazole-3-carboxylic acid (CAS: 89831-41-4) represents a valuable building block in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to anti-inflammatory and antimicrobial activities, underscore its significance in drug discovery. Continued research and development efforts are expected to unlock further potential of this compound, paving the way for innovative therapeutic solutions. The integration of advanced synthetic methodologies and interdisciplinary approaches will be crucial in maximizing its impact on human health.